methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride
Catalog No.
S6499957
CAS No.
2728725-45-7
M.F
C12H18ClNO2
M. Wt
243.7
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2728725-45-7
Product Name
methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride
Molecular Formula
C12H18ClNO2
Molecular Weight
243.7
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride is a chemical compound that has generated significant interest in scientific research due to its unique properties and potential applications in various fields of research and industry. This compound is also known as N-Phenylmethyl-3-amino-4-phenylbutanoic acid methyl ester hydrochloride or Fentanyl-related compound.
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride is a synthetic opioid analog that has similar chemical structures to fentanyl, a potent synthetic opioid analgesic that is commonly used in clinical settings for pain management. This compound was initially designed as a potential replacement for fentanyl due to its potent analgesic effects and reduced toxicity.
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride is a white crystalline powder that is soluble in water and organic solvents. It has a molecular weight of 337.9 g/mol and a melting point of 168-170°C. The chemical formula for this compound is C18H23NO2. HCl.
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride can be synthesized by using various methods, including acylation of 3-amino-4-phenylbutanoic acid with methyl chloroformate or using a palladium-catalyzed Suzuki cross-coupling reaction. The synthesized compound can be characterized using various analytical techniques such as NMR, IR spectroscopy, mass spectrometry, and X-ray crystallography.
Several analytical methods can be used to detect and quantify methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride, including gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and capillary electrophoresis.
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride has potent analgesic effects that are similar to fentanyl. This compound can bind to and activate the μ-opioid receptor, which is responsible for pain relief. However, this compound also has several biological effects, including respiratory depression, sedation, and dependence.
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride has a high potential for abuse and dependence, similar to other synthetic opioids. Therefore, safety precautions should be taken when handling and conducting experiments with this compound. Animal studies have shown that this compound can cause toxicity and neurological damage at high doses.
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride has potential applications in various fields of research, including pharmacology, toxicology, and neuroscience. This compound can serve as a tool compound for studying the pharmacological and toxicological effects of fentanyl and other opioid analogs.
Several studies have been conducted to investigate the pharmacological and toxicological effects of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride. However, more research is needed to fully understand the biological properties, safety, and potential applications of this compound.
Methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride has potential implications in various fields of research and industry, including drug development, pharmacology, forensic science, and law enforcement.
The main limitation of using methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in scientific experiments is its potential for abuse and dependence, which can have ethical and safety implications. Future research should focus on developing safer and more effective opioid alternatives for pain management and investigating the pharmacological and toxicological effects of this compound in vivo.
1. Development of safer and more effective opioid alternatives
2. Investigation of the pharmacological and toxicological effects of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in vivo
3. Comparison of the biological effects of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride with other synthetic opioids
4. Development of analytical methods for detecting and quantifying methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in biological samples
5. Investigation of the mechanisms underlying the analgesic effects of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride
6. Identification of other potential applications of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in various fields of research and industry
7. Development of strategies to minimize the abuse potential of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in clinical settings.
2. Investigation of the pharmacological and toxicological effects of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in vivo
3. Comparison of the biological effects of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride with other synthetic opioids
4. Development of analytical methods for detecting and quantifying methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in biological samples
5. Investigation of the mechanisms underlying the analgesic effects of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride
6. Identification of other potential applications of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in various fields of research and industry
7. Development of strategies to minimize the abuse potential of methyl (3S)-3-(methylamino)-4-phenylbutanoate hydrochloride in clinical settings.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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